N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H20FN5O3S/c1-28-19-5-4-14(10-15(19)20)29(26,27)23-8-9-25-18(13-2-3-13)11-16(24-25)17-12-21-6-7-22-17/h4-7,10-13,23H,2-3,8-9H2,1H3
• InChI Key: JJQMSWMZRYJILD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=CC(=N2)C3=NC=CN=C3)C4CC4)F
• Molecular Formula: C19H20FN5O3S
• Molecular Weight: 417.5 g/mol

Description

N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H20FN5O3S and its molecular weight is 417.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity Studies

The compound is part of a broader class of chemicals studied for their synthesis and potential bioactivity, particularly as inhibitors of certain enzymes or as candidates for anticancer agents. For instance, similar sulfonamide derivatives have been synthesized and tested for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors, indicating a possible application in cancer research (Gul et al., 2016).

Palladium-Catalyzed Arylations

Research has also explored the use of pyrazole derivatives, particularly those with cyclopropyl groups, in palladium-catalyzed direct arylation reactions. This method could be utilized in the synthesis of complex organic compounds, demonstrating the compound's relevance in organic synthesis and drug development (Sidhom et al., 2018).

Molecular Docking Studies

Molecular docking studies of similar compounds have been conducted to investigate their potential as anti-breast cancer agents. This suggests that derivatives of N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide could be explored for their binding affinities towards cancer-related targets, offering insights into their therapeutic potentials (Putri et al., 2021).

Analgesic and Anti-Hyperalgesic Effects

Studies on similar sulfonamide derivatives have shown significant anti-hyperalgesic and anti-edematogenic effects in pathological pain models in mice, without causing locomotor disorders. This indicates potential applications in pain management and anti-inflammatory therapies (Lobo et al., 2015).

Tyrosinase Inhibitor Candidates

The synthesis and evaluation of similar compounds as tyrosinase inhibitors suggest potential applications in the treatment of disorders related to melanin synthesis, such as hyperpigmentation. This research area may benefit from further exploration of the compound's derivatives for cosmetic and dermatological applications (Rahayu et al., 2022).